Cas no 68192-19-8 (3-[4-(4-hydroxyphenyl)-5-phenyl-1,3-oxazol-2-yl]propanoic acid)

3-[4-(4-hydroxyphenyl)-5-phenyl-1,3-oxazol-2-yl]propanoic acid structure
68192-19-8 structure
Product Name:3-[4-(4-hydroxyphenyl)-5-phenyl-1,3-oxazol-2-yl]propanoic acid
CAS No:68192-19-8
MF:C18H15NO4
MW:309.316004991531
CID:1725920
PubChem ID:3051957
Update Time:2025-04-21

3-[4-(4-hydroxyphenyl)-5-phenyl-1,3-oxazol-2-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-[4-(4-hydroxyphenyl)-5-phenyl-1,3-oxazol-2-yl]propanoic acid
    • CHEMBL3544643
    • Q27286464
    • 4-(4-Hydroxyphenyl)-5-phenyl-2-oxazolepropanoic acid
    • PBX33B846W
    • SCHEMBL5550630
    • 68192-19-8
    • DES(4-(PHENYL))-4-(4-HYDROXYPHENYL)OXAPROZIN
    • QNYSAXQEGRPPGZ-UHFFFAOYSA-N
    • 3-(4-(4-Hydroxyphenyl)-5-phenyloxazol-2-yl)propanoic acid
    • DTXSID80218368
    • 2-Oxazolepropanoic acid, 4-(4-hydroxyphenyl)-5-phenyl-
    • UNII-PBX33B846W
    • Inchi: 1S/C18H15NO4/c20-14-8-6-12(7-9-14)17-18(13-4-2-1-3-5-13)23-15(19-17)10-11-16(21)22/h1-9,20H,10-11H2,(H,21,22)
    • InChI Key: QNYSAXQEGRPPGZ-UHFFFAOYSA-N
    • SMILES: O1C(CCC(=O)O)=NC(C2C=CC(=CC=2)O)=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 309.10015
  • Monoisotopic Mass: 309.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 83.6Ų

Experimental Properties

  • PSA: 83.56
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